Cas no 39967-15-2 (1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI))

39967-15-2 structure
Product name:1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI)
1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI)
- Cyclohexane-cis-1,2-dimethanesulfonate
- (+-)-trans-1,2-bis-methanesulfonyloxy-cyclohexane
- (+-)-trans-1,2-Bis-methansulfonyloxy-cyclohexan
- (+-)-trans-Bis-methansulfonyloxy-cyclohexan
- 1,2-bis(methylsulfonyloxy)cyclohexane
- 1,2-Cyclohexanediol, dimethanesulfonate, cis-
- Ai3-61235
- Nsc 245875
- trans-1,2-bis(methanesulphonyl)cyclohexane
- trans-1,2-Cyclohexandimesylat
- CYJMCJOQSFGEJB-UHFFFAOYSA-N
- SCHEMBL14778193
- 38932-04-6
- NSC148818
- NSC-245875
- 39967-15-2
- 1,2-Cyclohexanediol, dimethanesulfonate
- NSC-148818
- Cyclohexane-1,2-diyl dimethanesulfonate
- DTXSID90959770
- NSC245875
- 2-[(Methylsulfonyl)oxy]cyclohexyl methanesulfonate #
- 1, dimethanesulfonate, cis-
-
- Inchi: InChI=1S/C8H16O6S2/c1-15(9,10)13-7-5-3-4-6-8(7)14-16(2,11)12/h7-8H,3-6H2,1-2H3
- InChI Key: CYJMCJOQSFGEJB-UHFFFAOYSA-N
- SMILES: CS(OC1CCCCC1OS(=O)(C)=O)(=O)=O
Computed Properties
- Exact Mass: 272.039
- Monoisotopic Mass: 272.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 484.9°Cat760mmHg
- Flash Point: 247.1°C
- Refractive Index: 1.505
1,2-Cyclohexanediol,dimethanesulfonate, (1R,2S)-rel- (9CI) Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
-
Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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6. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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10. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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